1-(4-Ethoxyphenyl)-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• InChI: InChI=1S/C22H27N3O4/c1-3-28-19-9-5-17(6-10-19)24-22(27)23-14-16-13-21(26)25(15-16)18-7-11-20(12-8-18)29-4-2/h5-12,16H,3-4,13-15H2,1-2H3,(H2,23,24,27)
• InChI Key: VTXVMCWCIISADK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)OCC
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

1-(4-Ethoxyphenyl)-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea, also known as EPPUM, is a chemical compound that has received a lot of attention in the scientific community due to its potential applications in various fields, including medicine, chemistry, and biology. In

Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

Urea derivatives, including ones structurally related to the compound , have been synthesized and assessed for their potential in inhibiting enzymes like acetylcholinesterase and other biochemical targets. For instance, a study explored the synthesis of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas to optimize spacer length for effective enzyme interaction (Vidaluc et al., 1995). Another research focused on synthesizing urea derivatives and testing them for urease, β-glucuronidase, and phosphodiesterase enzyme inhibition, with some showing potential anticancer activity (Mustafa et al., 2014).

Glycolic Acid Oxidase Inhibition

In the biochemical domain, certain 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives, which are structurally related to the compound of interest, were prepared and studied as inhibitors of glycolic acid oxidase. This research has implications in understanding enzyme mechanisms and therapeutic applications (Rooney et al., 1983).

Stereospecific Synthesis

In the field of chemical synthesis, the stereospecific synthesis of active metabolites of certain kinase inhibitors was explored, highlighting the importance of stereochemistry in the efficacy of pharmaceutical compounds. This type of research is crucial for developing more effective and targeted drugs (Chen et al., 2010).

Directed Lithiation

Another study focused on the directed lithiation of N′-[2-(4-methoxyphenyl)ethyl]-N,N-dimethylurea, which is relevant to understanding reactions involving urea derivatives and their potential applications in synthetic chemistry (Smith et al., 2013).

Neuropeptide Receptor Antagonists

Research has also been conducted on the synthesis and structure-activity relationships of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists. This study provides insights into the development of new therapeutic agents for neurological disorders (Fotsch et al., 2001).

Urinary Analysis and Environmental Studies

Urea derivatives have also been studied for their applications in environmental chemistry and analysis, like in the quantitative analysis of urinary δ-aminolevulinic acid as an index of lead exposure (Tomokuni & Ogata, 1972).